Cas no 94166-75-3 (1,3-Benzenedisulfonicacid, 4-[bis[4-(ethylamino)-3-methylphenyl]methyl]-)

• Product Name: 1,3-Benzenedisulfonicacid, 4-[bis[4-(ethylamino)-3-methylphenyl]methyl]-
• CAS No: 94166-75-3
• MF: C₂₅H₃₀N₂O₆S₂
• MW: 518.64550447464
• CID: 811451
• PubChem ID: 3023925
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 4-[bis[4-(ethylamino)-3-methylphenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 4-[bis[4-(ethylamino)-3-methylphenyl]methyl]-
• 4-[bis[4-(ethylamino)-3-methylphenyl]methyl]benzene-1,3-disulfonic acid
• LEUCO XYLENE CYANOLE FF
• 4-(Bis(4-(ethylamino)-3-methylphenyl)methyl)benzene-1,3-disulphonic acid
• EINECS 303-373-0
• DTXSID00240924
• NS00040214
• SCHEMBL13046350
• 94166-75-3

• Inchi： 1S/C25H30N2O6S2/c1-5-26-22-11-7-18(13-16(22)3)25(19-8-12-23(27-6-2)17(4)14-19)21-10-9-20(34(28,29)30)15-24(21)35(31,32)33/h7-15,25-27H,5-6H2,1-4H3,(H,28,29,30)(H,31,32,33)
• InChI Key： RTUBHMZPHXKJST-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C(C1C=CC(=C(C)C=1)NCC)C1C=CC(=C(C)C=1)NCC)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 518.155
• Monoisotopic Mass: 518.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.355
• Melting Point: >300 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.632

1,3-Benzenedisulfonicacid, 4-[bis[4-(ethylamino)-3-methylphenyl]methyl]- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：